1-Butyl-5-nitropyrazol-3-amine

• IUPAC Name: 1-butyl-5-nitropyrazol-3-amine
• InChI: InChI=1S/C7H12N4O2/c1-2-3-4-10-7(11(12)13)5-6(8)9-10/h5H,2-4H2,1H3,(H2,8,9)
• InChI Key: YOGWSUULRVBDTQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=CC(=N1)N)[N+](=O)[O-]
• Molecular Formula: C7H12N4O2
• Molecular Weight: 184.20 g/mol
• CAS No.: 2226182-72-3

Description

Typically, the description of a chemical compound includes its molecular formula, structure, and other identifiers such as CAS number. It may also include information about its appearance (solid, liquid, color, etc.) and odor.

Synthesis Analysis

The synthesis of a compound involves the procedures used to create it from its constituent elements or other compounds. This can involve various chemical reactions, the use of catalysts, and specific conditions of temperature and pressure.

Molecular Structure Analysis

The molecular structure of a compound refers to the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used to determine the molecular structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, the conditions under which it reacts, and the products of its reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, density, and reactivity. These properties can be determined through various laboratory tests.

Mechanism of Action

In the context of bioactive compounds, the mechanism of action refers to how the compound interacts with biological systems. This can involve binding to specific receptors, inhibiting enzymes, or other biochemical interactions.

Safety and Hazards

The safety and hazards of a compound refer to its potential effects on human health and the environment. This can include its toxicity, flammability, and potential for causing damage to the environment.